4-hydroxyoxolane-3-carboxylic acid, Mixture of diastereomers
Description
4-Hydroxyoxolane-3-carboxylic acid is a chemical compound with the CAS Number: 915125-20-1 . It has a molecular weight of 132.12 . The IUPAC name for this compound is 4-hydroxytetrahydrofuran-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for 4-hydroxyoxolane-3-carboxylic acid is 1S/C5H8O4/c6-4-2-9-1-3 (4)5 (7)8/h3-4,6H,1-2H2, (H,7,8) . This indicates that the compound has a tetrahydrofuran ring with a hydroxy group at the 4-position and a carboxylic acid group at the 3-position .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxyoxolane-3-carboxylic acid involves the conversion of a suitable starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,3-epoxypropanoic acid", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,3-epoxypropanoic acid to 4-hydroxy-2-oxetanone using hydroxylamine hydrochloride and sodium hydroxide", "Step 2: Reduction of 4-hydroxy-2-oxetanone to 4-hydroxyoxolane using sodium borohydride", "Step 3: Hydrolysis of 4-hydroxyoxolane to 4-hydroxyoxolane-3-carboxylic acid using acetic acid and water" ] } | |
CAS RN |
915125-20-1 |
Product Name |
4-hydroxyoxolane-3-carboxylic acid, Mixture of diastereomers |
Molecular Formula |
C5H8O4 |
Molecular Weight |
132.1 |
Purity |
95 |
Origin of Product |
United States |
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